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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
improving the efficiency of their ilmenite smelting experiments.

Frequently Asked Questions (FAQS)

Q1: What are the primary goals of ilmenite smelting?

Al: The primary goal of ilmenite smelting is to upgrade low-TiO2 ilmenite ore into a high-
titania slag (typically >85% TiO2) and a valuable co-product, pig iron.[1][2][3] This is a
carbothermic reduction process carried out at high temperatures (around 1650-1700°C) in an
electric arc furnace (EAF).[2][4][5][6] The resulting high-titania slag is a crucial feedstock for the
production of TiO2 pigment via the chloride process.[4][7]

Q2: What are the key factors influencing the efficiency of ilmenite smelting?
A2: The efficiency of the ilmenite smelting process is influenced by several factors, including:

o Feed Quality: The chemical composition of the ilmenite ore, particularly the TiO2 content
and the concentration of impurities such as MgO, CaO, SiO2, and Al203, significantly
impacts the process.[1][8]

o Reductant Type and Quality: The choice of carbonaceous reductant (e.g., anthracite, coke)
and its impurity levels affect the reduction process and the final slag composition.[1]
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o Operating Temperature: Maintaining the optimal temperature range is critical for efficient
reduction and separation of slag and metal.[2][6]

» Furnace Design and Operation: The type of furnace (AC or DC), its geometry, and
operational parameters like power input and feed rate play a crucial role in thermal efficiency.

[9]

o Pre-reduction: Pre-reducing the ilmenite before smelting can significantly improve energy
efficiency and furnace stability.[1][7][9]

Q3: What is pre-reduction and why is it beneficial?

A3: Pre-reduction is a solid-state reduction of the iron oxides in ilmenite to metallic iron before
the main smelting process. This is typically done in a rotary kiln using a carbonaceous
reductant or reducing gases like hydrogen or a mix of CO and H2 (syngas).[10][11] The primary
benefits of pre-reduction include:

e Reduced Electrical Energy Consumption: Smelting pre-reduced ilmenite can lower
electricity consumption by 30-40% compared to smelting raw ilmenite.[7]

e Improved Furnace Stability: Feeding a homogeneous charge of pre-reduced pellets can
prevent slag foaming and lead to a more stable furnace operation.[7]

o Higher Slag Quality: Pre-reduction can facilitate the production of titania slag with a lower
FeO content and a higher TiO2 concentration.[7]

Q4: What is a 'freeze lining' and why is it important?

A4: A'freeze lining' is a layer of solidified slag that forms on the furnace walls in contact with
the molten slag.[4][5] This is a critical aspect of ilmenite smelting because the high-titania slag
IS very corrosive to conventional refractory materials. The freeze lining acts as a protective
barrier, containing the molten slag and ensuring the integrity of the furnace.[4][5] The furnace
operates with the liquid slag in equilibrium with this solidified layer, which means the slag
temperature remains close to its melting point.[4][5]

Troubleshooting Guides

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.pyro.co.za/InfaconXIV/202-Pisila.pdf
https://www.mdpi.com/2227-9717/12/7/1462
https://www.saimm.co.za/Conferences/files/hmc-2023/02_HMC12-Kotze.pdf
https://www.benchchem.com/product/b1198559?utm_src=pdf-body
https://www.pyrometallurgy.co.za/InfaconXI/823-Murty.pdf
https://www.saimm.co.za/Conferences/files/hmc-2023/01A_HMC24-Goso.pdf
https://www.saimm.co.za/Conferences/files/hmc-2023/02_HMC12-Kotze.pdf
https://www.benchchem.com/product/b1198559?utm_src=pdf-body
https://www.researchgate.net/publication/226279223_Preoxidation_and_hydrogen_reduction_of_ilmenite_in_a_fiuidized_bed_reactor
https://pyrometallurgy.co.za/InfaconXIII/0857-Lobo.pdf
https://www.benchchem.com/product/b1198559?utm_src=pdf-body
https://www.benchchem.com/product/b1198559?utm_src=pdf-body
https://www.saimm.co.za/Conferences/files/hmc-2023/01A_HMC24-Goso.pdf
https://www.saimm.co.za/Conferences/files/hmc-2023/01A_HMC24-Goso.pdf
https://www.saimm.co.za/Conferences/files/hmc-2023/01A_HMC24-Goso.pdf
http://www.saimm.co.za/Conferences/HMC2007/075-84_Pistorius.pdf
https://scielo.org.za/pdf/jsaimm/v108n1/05.pdf
https://www.benchchem.com/product/b1198559?utm_src=pdf-body
http://www.saimm.co.za/Conferences/HMC2007/075-84_Pistorius.pdf
https://scielo.org.za/pdf/jsaimm/v108n1/05.pdf
http://www.saimm.co.za/Conferences/HMC2007/075-84_Pistorius.pdf
https://scielo.org.za/pdf/jsaimm/v108n1/05.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Issue 1: High Energy Consumption

Symptoms:
e Higher than expected electricity usage per ton of ilmenite processed.
« Difficulty in maintaining the target operating temperature.

Possible Causes and Solutions:

Cause Recommended Action

Lower TiO2 content and higher impurity levels in
the ilmenite require more energy for smelting.[9]
o ) Whenever possible, use higher-grade ilmenite. If
Low-quality ilmenite feed ) ] ) ]
using lower-grade ilmenite, adjust the energy
input accordingly and consider blending with

higher-grade material.

Heat losses from the furnace walls, roof, and
off-gas can be significant.[9] Optimize the
o ] furnace geometry and insulation. Ensure the
Inefficient furnace operation ) i ) ) ]
furnace is operating at its design capacity, as
turndown conditions can reduce thermal

efficiency.[9]

Smelting raw ilmenite is more energy-intensive
] than smelting pre-reduced ilmenite.[7]
Lack of pre-reduction )
Implement a pre-reduction step to reduce the

energy demand of the smelting furnace.

The energy required to bring the furnace back to

operating temperature after a shutdown impacts
Frequent furnace downtime the overall energy efficiency.[9] Minimize

downtime through preventative maintenance

and efficient operational scheduling.

Issue 2: Poor Slag Quality (Low TiO2, High Impurities)
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Symptoms:

» The final titania slag has a TiO2 content below the desired specification.

e The concentration of impurities like FeO, MgO, CaO, SiO2, or Al203 is too high.

Possible Causes and Solutions:

Cause

Recommended Action

Incomplete reduction of FeO

Insufficient reductant or a non-optimal
temperature can lead to a high residual FeO
content in the slag.[4][5] Ensure the correct
stoichiometric amount of a high-quality
reductant is used. Optimize the smelting

temperature and residence time.

High impurity levels in raw materials

Impurities from the ilmenite and the reductant
(e.g., ash from coal) will report to the slag.[1]
Use high-purity raw materials. For chloride-
grade slag production, it is crucial to use
ilmenite with low levels of CaO and MgO.[1]

Inappropriate slag chemistry

The presence of certain oxides can affect the
slag's properties and the partitioning of other
elements. No fluxes are typically added in
ilmenite smelting to avoid contaminating the
slag.[1] The slag composition is primarily

controlled by the feed materials.

Oxidation during cooling

Slow cooling of the tapped slag in the presence
of air can lead to the oxidation of Ti3+ to Ti4+,
which can affect the phase composition and
properties of the slag.[12] Control the cooling
rate of the slag to minimize oxidation. Rapid

granulation can be a method to achieve this.[13]

Issue 3: Poor Separation of Slag and Metal
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Symptoms:

¢ Entrainment of metallic iron in the slag.

» High titanium content in the pig iron.

 Viscous slag that is difficult to tap.

Possible Causes and Solutions:

Cause

Recommended Action

High slag viscosity

Slags with very low FeO content can become
highly viscous, hindering the settling of iron
droplets.[1] Maintain a target FeO level in the
slag (typically 8-10%) to ensure adequate
fluidity.[1] In some cases, the addition of fluxes
like sodium carbonate has been explored to

reduce viscosity and melting temperature.[14]

Insufficient settling time

If the molten bath is tapped too soon after
feeding, the metal droplets may not have
enough time to settle. Allow for sufficient
residence time at the smelting temperature to
ensure complete separation of the metal and

slag phases.

Turbulent furnace conditions

Excessive stirring in the furnace can prevent the
effective separation of the two liquid phases.
Optimize the furnace power and electrode
position to maintain a relatively quiescent bath

for settling.

Experimental Protocols

Lab-Scale limenite Smelting in an Induction Furnace

This protocol describes a general procedure for preparing synthetic titania slag in a laboratory

setting.
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Materials and Equipment:

Iimenite concentrate

Carbonaceous reductant (e.g., graphite powder)

High-frequency induction furnace

Graphite crucible

Inert gas supply (e.g., argon)

Analytical equipment for chemical and phase analysis (e.g., ICP-OES, XRD, SEM)
Procedure:
e Charge Preparation:

o Thoroughly mix the ilmenite concentrate with the calculated amount of reductant. The
amount of reductant is determined based on the desired degree of iron oxide reduction.

e Smelting:
o Place the charge mixture into a graphite crucible.
o Position the crucible within the induction furnace.
o Purge the furnace with an inert gas (e.g., argon) to prevent oxidation.

o Heat the charge to the target smelting temperature (e.g., 1650-1700°C) and hold for a
specific duration (e.g., 30-60 minutes) to allow for complete reaction and phase
separation.

e Cooling and Solidification:

o After the holding time, turn off the furnace power and allow the molten products to cool
and solidify under an inert atmosphere.

o Sample Recovery and Analysis:
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[e]

Once cooled to room temperature, carefully remove the solidified slag and metal from the
crucible.

o Separate the slag and metal phases.
o Prepare samples of the slag and metal for analysis.

o Characterize the chemical composition and phase constituents of the slag and metal using
appropriate analytical techniques.[8][15][16]

Characterization of Titania Slag

A variety of analytical techniques are used to characterize the products of ilmenite smelting.

Analytical Technique Purpose

To identify the crystalline phases present in the
X-ray Diffraction (XRD) slag, such as pseudobrookite (M305), rutile
(TiO2), and various silicate phases.[8][16][17]

To observe the microstructure of the slag,
Scanning Electron Microscopy (SEM) with including the morphology and distribution of
Energy Dispersive X-ray Spectroscopy (EDS) different phases, and to determine the elemental

composition of these phases.[8][16][17]

To accurately determine the bulk elemental
Inductively Coupled Plasma - Optical Emission composition of the slag, including the
Spectrometry (ICP-OES) concentrations of major elements (Ti, Fe) and

minor impurity elements.[8][15]

A complementary technique to ICP-OES for
X-ray Fluorescence (XRF) determining the bulk chemical composition of
the slag.[12]

To determine the concentration of trivalent
Titration Methods titanium (Ti3+) in the slag, which is an important

parameter for some downstream processes.[12]

Data Presentation
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Table 1: Typical Chemical Composition of limenite

Feedstack and Resulting Ti )

Component limenite Feedstock (wt%) Titania Slag (wt%)

TiO2 36 - 52[1] 84 - 90[3]

FeO Varies with TiO2 content 5-10[1][3]

Fe203 Present in weathered ilmenite

MgO Variable Can be a critical impurity[1]
CaO Variable Can be a critical impurity[1]
Sio2 Variable Reports to the slag[1]
Al203 Variable Reports to the slag[1]

[able 2: Effect of Pre-reduction on Energy Consumption

Specific Energy

Smelting Feed Consumption (kWh/ton of Energy Saving
ilmenite)

Raw limenite ~1400[18]

Pre-reduced limenite (58% ~1022 (calculated from 27%

o _ ~27%][2]
metallization) reduction)[2]
Pre-reduced Iimenite Pellets - 30 - 40%][7]
Visualizations
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Caption: Workflow of the ilmenite smelting process.
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Caption: Troubleshooting decision tree for ilmenite smelting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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